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Compound of Interest

Compound Name: 4-Chlorophenylacetone

Cat. No.: B144124

For laboratory professionals engaged in scientific research and drug development, the
responsible management of chemical waste is paramount. This guide provides essential safety
and logistical information for the proper disposal of 4-Chlorophenylacetone, ensuring the
protection of both laboratory personnel and the environment.

Disclaimer: This document is intended as a guide and does not supersede local, state, or
federal regulations. Always consult your institution's Environmental Health and Safety (EHS)
department for specific protocols and requirements.

Understanding the Hazards of 4-
Chlorophenylacetone

4-Chlorophenylacetone is a halogenated organic compound. While some safety data sheets
may indicate it is not classified as hazardous under specific OSHA standards, it is crucial to
handle it with care due to its chemical properties and potential environmental impact.[1]
Halogenated organic compounds are often persistent in the environment and can be harmful to
aquatic life.[2] Therefore, it is imperative that 4-Chlorophenylacetone is not disposed of down
the drain or in regular trash.[3][4]

Key Chemical Properties and Hazards:
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Property Value Source

Appearance Clear light yellow liquid Fisher Scientific
Boiling Point 132 °C @ 12 mmHg Fisher Scientific
Flash Point 110°C Fisher Scientific

Incompatibilities

Strong oxidizing agents, strong

bases, reducing agents

[1]

Health Hazards

May cause skin and eye

irritation.[2]

Fisher Scientific

Environmental Hazards

Harmful to the environment;

should not be released into

waterways or sewage systems.

[2]

ChemicalBook

Procedural Steps for Proper Disposal

The following step-by-step protocol outlines the recommended procedure for the safe disposal

of 4-Chlorophenylacetone from the point of generation to final collection.

Experimental Protocol: Waste Collection and Storage

Personal Protective Equipment (PPE): Before handling 4-Chlorophenylacetone waste,
ensure you are wearing appropriate PPE, including:

o Chemical-resistant gloves (e.g., nitrile rubber).[5]
o Safety goggles or a face shield.[5]

o Alab coat.

Waste Segregation:

o Designate a specific, clearly labeled waste container for "Halogenated Organic Waste."[4]
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o Crucially, do not mix 4-Chlorophenylacetone with non-halogenated organic waste.[4]
This is critical for proper disposal and often impacts disposal costs.

o Do not mix with incompatible materials such as strong oxidizing agents, strong bases, or
reducing agents.[1]

e Waste Container Requirements:

o Use a container that is in good condition, compatible with 4-Chlorophenylacetone, and
has a secure, tightly sealing lid.[3]

o The container must be clearly labeled with the words "Hazardous Waste" and the full
chemical name: "4-Chlorophenylacetone."[3] If other halogenated solvents are collected
in the same container, their names must also be listed.

o Satellite Accumulation Area (SAA):

[¢]

Store the sealed waste container in a designated SAA within the laboratory.

[e]

The SAA should be located at or near the point of generation and under the control of the
laboratory personnel.

[e]

Ensure the waste container is kept closed except when adding waste.[3]

o

It is recommended to use secondary containment (e.g., a larger, chemically resistant bin)
to prevent spills.[4]

e Requesting Waste Pickup:

o Once the waste container is full, or if it has been in storage for a period defined by your
institution's EHS guidelines (often 90 days), arrange for its collection by a licensed
hazardous waste disposal company.

o Follow your institution's specific procedures for requesting a waste pickup.

Disposal Method
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The primary and recommended method for the final disposal of 4-Chlorophenylacetone and
other halogenated organic wastes is high-temperature incineration at a licensed hazardous
waste facility.[6] This process is designed to break down the compound into less harmful
substances under controlled conditions.

Logical Workflow for Disposal Decision-Making

The following diagram illustrates the decision-making process for the proper disposal of 4-
Chlorophenylacetone.
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Caption: Decision-making workflow for the safe disposal of 4-Chlorophenylacetone.
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By adhering to these procedures, researchers and scientists can ensure the safe and
compliant disposal of 4-Chlorophenylacetone, thereby fostering a secure and environmentally
responsible laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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